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Compound of Interest

Compound Name: 14-Octacosanol

Cat. No.: B15417872 Get Quote

14-Octacosanol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available technical

information for long-chain fatty alcohols, with a specific focus on octacosanol. It is critical to

note that the vast majority of published research has been conducted on 1-octacosanol or

policosanol, a mixture of fatty alcohols in which 1-octacosanol is a primary constituent. Specific

data for the 14-Octacosanol isomer is exceedingly limited. Therefore, the biological activities,

experimental protocols, and signaling pathways detailed below are largely attributed to 1-

octacosanol and should be considered as potentially analogous but not directly transferable to

14-Octacosanol without further investigation.

Chemical Identification and Synonyms
The unique identifier for 14-Octacosanol is its CAS Registry Number, which distinguishes it

from other isomers.
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Identifier Value Reference

CAS Number 138967-02-9 [1][2]

IUPAC Name Octacosan-14-ol [1]

Synonyms 1-Myristylmyristyl alcohol [1][2]

Molecular Formula C28H58O [1][2]

Molecular Weight 410.8 g/mol [2]

Physicochemical Properties
Quantitative data on the physicochemical properties of 14-Octacosanol are not readily

available in the public domain. The table below includes data for the more extensively studied

1-octacosanol for comparative purposes.

Property 14-Octacosanol 1-Octacosanol

Molecular Formula C28H58O C28H58O

Molecular Weight 410.8 g/mol [2] 410.77 g/mol

Appearance Data not available Waxy solid

Melting Point Data not available 81-83 °C

Boiling Point Data not available Data not available

Solubility Data not available

Insoluble in water; soluble in

organic solvents like

chloroform and lower-weight

alkanes.[3]

Biological Activities and Potential Therapeutic
Applications
Disclaimer: The following biological activities are attributed to "octacosanol," which in the cited

literature predominantly refers to 1-octacosanol.
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Octacosanol has been investigated for a range of potential health benefits, although clinical

trial data remains limited for many applications.[1]

Key Investigated Areas:

Cholesterol Management: Octacosanol, primarily as a component of policosanol, has been

studied for its potential to manage dyslipidemia.[1][4] Some studies suggest it may play a

role in lowering LDL cholesterol and increasing HDL cholesterol.[5]

Anti-inflammatory and Antioxidant Effects: Research indicates that octacosanol may possess

anti-inflammatory and antioxidant properties.[6][7]

Neuroprotective Effects: Protective effects have been observed in animal models of

Parkinson's disease, though this has not been replicated in human studies.[1]

Anti-fatigue and Ergogenic Properties: Some studies suggest that octacosanol may enhance

endurance and reduce fatigue.[2]

Metabolic Regulation: Octacosanol has been shown to affect lipid metabolism and may have

a role in preventing high-fat diet-induced obesity by activating brown adipose tissue and

improving liver metabolism.[5][8]

Antiplatelet Effects: It may exert antiplatelet effects, similar to aspirin.[1]

Signaling Pathways
Disclaimer: The signaling pathways described below have been associated with "octacosanol"

(predominantly 1-octacosanol) in research studies.

Several key signaling pathways are thought to be modulated by octacosanol, contributing to its

observed biological effects.[6]

AMPK Pathway: Octacosanol may activate AMP-activated protein kinase (AMPK), a central

regulator of energy metabolism. This activation is linked to its potential lipid-lowering effects.

[8]

PI3K/Akt and MAPK/Erk Pathways: In human umbilical vein endothelial cells, octacosanol

has been shown to promote proliferation and migration through the activation of the PI3K/Akt
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and MAPK/Erk pathways.[9]

MAPK/NF-κB Pathway: Octacosanol is suggested to exert anti-inflammatory effects by

modulating the MAPK/NF-κB signaling cascade.[6][8]

TLR4/NF-κB Pathway: In the context of insulin resistance, octacosanol has been shown to

inhibit the TLR4/NF-κB inflammatory pathway in the liver of high-fat diet-fed mice.[10]

Signaling Pathway Diagrams
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Caption: AMPK Signaling Pathway Activation by Octacosanol.
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Caption: PI3K/Akt and MAPK/Erk Signaling Pathways.
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Caption: MAPK/NF-κB Inflammatory Pathway Modulation.

Experimental Protocols
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Disclaimer: The following protocols are for the synthesis and analysis of 1-octacosanol and its

derivatives and are provided as representative examples of methodologies for long-chain fatty

alcohols.

Synthesis of 1-Octacosanol
An efficient synthetic method for preparing 1-octacosanol has been developed from

commercially available lipid-based intermediates, sebacic acid and stearyl alcohol. A key step

in this synthesis is the Wittig reaction to prepare tert-butyl dimethyl octacos-10-enyloxy silane.

[11]

Experimental Workflow:

Sebacic Acid Preparation of Intermediates
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Caption: General workflow for the synthesis of 1-octacosanol.

Enzymatic Synthesis of Octacosanol Lipoate
This protocol describes the synthesis of a novel antioxidant, octacosanol lipoate, using an

enzymatic approach.[7][12]

Materials:

Lipoic acid

Octacosanol

Lipase (e.g., from Candida sp.)

Activated 3 Å molecular sieve
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Reaction solvent (e.g., an organic solvent)

Procedure:

Combine lipoic acid, octacosanol, lipase, and activated molecular sieves in a reaction vessel.

Add the reaction solvent.

Incubate the mixture in an air bath shaker at a controlled temperature (e.g., 35–60 °C) for a

specified duration (e.g., 2–6 hours).

Monitor the reaction progress periodically using thin-layer chromatography (TLC) and high-

performance liquid chromatography (HPLC).

Upon completion, the product can be purified using techniques such as silica gel column

chromatography.

Analysis of Octacosanol by Gas Chromatography/Mass
Spectrometry (GC/MS)
This method is suitable for the determination of octacosanol content in various extracts.[3]

Instrumentation and Conditions:

GC/MS System: Equipped with a capillary column (e.g., HP-5, 30 m x 0.25 mm x 0.25 µm).

Oven Temperature Program:

Initial temperature: 80°C

Ramp: 10°C/min to 320°C

Hold: 15 minutes at 320°C

Carrier Gas: Helium at a flow rate of 1.0 mL/min.

Inlet Temperature: 300°C.
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MS Operating Temperatures:

Transfer line: 280°C

Ion source: 230°C

Quadrupole: 150°C

Ionization Energy: 70 eV.

Conclusion
While 14-Octacosanol is a chemically defined long-chain fatty alcohol, there is a significant

lack of specific research on its biological activities and physicochemical properties. The

majority of available data is for the 1-octacosanol isomer, often as part of the policosanol

mixture. The information presented in this guide, drawn from studies on 1-octacosanol,

provides a foundational understanding of the potential characteristics and biological roles of

long-chain fatty alcohols. Further research is imperative to elucidate the specific properties and

potential therapeutic applications of 14-Octacosanol. Drug development professionals and

researchers should approach the study of this specific isomer with the understanding that its

biological profile may differ from that of its more studied counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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